Cas no 64687-96-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-
• CAS No: 64687-96-3
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 419175
• PubChem ID: 12365225
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-
• 5-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
• LOXUJSDOXFACIX-UHFFFAOYSA-N
• DTXSID10494411
• SCHEMBL16125578
• 5-hydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
• 5-Hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one
• 5-hydroxy-2-(4-hydroxyphenyl)chroman-4-one
• 5,4'-dihydroxyflavanone
• 64687-96-3

• Inchi： 1S/C15H12O4/c16-10-6-4-9(5-7-10)14-8-12(18)15-11(17)2-1-3-13(15)19-14/h1-7,14,16-17H,8H2
• InChI Key： LOXUJSDOXFACIX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(CC1C1C=CC(=CC=1)O)=O)O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones